Cas no 1941-66-8 (D-Alanine,N-(N-acetylmuramoyl)-, 1'®P'-ester with uridine 5'-(trihydrogen diphosphate) (9CI))

D-Alanine,N-(N-acetylmuramoyl)-, 1'®P'-ester with uridine 5'-(trihydrogen diphosphate) (9CI) Properties

Names and Identifiers

• (2R)-2-[[(2R)-2-[(3R,4R,5S,6R)-3-acetamido-2-[[[(2R,3S,4R,5R)-5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-5-hydroxy-6-(hydroxymethyl)oxan-4
• UDP-N-acetylmuramylalanine
• (2R)-2-{[(2R)-2-{[(3R,4R,5S,6R)-3-(acetylamino)-2-{[{[{[(2R,3S,4R,5R)-5-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)-3,4-dihydroxytetrahydrofuran-2-yl]methoxy}(hydroxy)phosphoryl]oxy}(hydroxy)phosphoryl]oxy}-5-hydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-4-yl]oxy}propanoyl]amino
• D-Alanine, N-(N-acetylmuramoyl)-, 1'-5'-ester with uridine 5'-(trihydrogen diphosphate)
• D-Alanine,N-(N-acetylmuramoyl)-, 1'&reg
• P'-ester with uridine 5'-(trihydrogen diphosphate) (9CI)
• Udp-murnac-ala
• Udp-N-acetylmuramyl-L-alanine
• (2R)-2-[[(2R)-2-[(3R,4R,5S,6R)-3-acetamido-2-[[[(2R,3S,4R,5R)-5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-5-hydroxy-6-(hydroxymethyl)oxan-4-yl]oxypropanoyl]amino]propanoic acid
• Udp-N-acetylmuramylalanine
• 1941-66-8
• DTXSID501344474
• +Expand

• InChIKey： NTMMCWJNQNKACG-JKXSCJIPSA-N
• Inchi： InChI=1S/C23H36N4O20P2/c1-8(21(35)36)24-19(34)9(2)43-18-14(25-10(3)29)22(45-11(6-28)16(18)32)46-49(40,41)47-48(38,39)42-7-12-15(31)17(33)20(44-12)27-5-4-13(30)26-23(27)37/h4-5,8-9,11-12,14-18,20,22,28,31-33H,6-7H2,1-3H3,(H,24,34)(H,25,29)(H,35,36)(H,38,39)(H,40,41)(H,26,30,37)/t8-,9-,11-,12-,14-,15-,16-,17-,18-,20-,22?/m1/s1
• SMILES： OC([C@H](NC([C@H](O[C@H]1[C@H](O)[C@@H](CO)OC(OP(OP(OC[C@H]2O[C@@H](N3C=CC(=O)NC3=O)[C@H](O)[C@@H]2O)(O)=O)(O)=O)[C@@H]1NC(=O)C)C)=O)C)=O

Computed Properties

• Exact Mass: 750.13988
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 20
• Rotatable Bond Count: 15
• Monoisotopic Mass: 750.139813
• Heavy Atom Count: 49
• Complexity: 1400
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -6.4
• Topological Polar Surface Area: 356

Experimental Properties

• LogP: -2.55490
• PSA: 355.81
• Refractive Index: 1.626
• Density: 1.74